Cas no 1864003-11-1 (tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate)
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3S,4R)-tert-Butyl 3-amino-4-methoxypiperidine-1-carboxylate
- tert-butyl rac-(3S,4R)-3-amino-4-methoxy-1-piperidinecarboxylate
- tert-Butyl cis-3-amino-4-methoxypiperidine-1-carboxylate
- t-Butyl rac-(3S,4R)-3-amino-4-methoxy-1-piperidinecarboxylate
- tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate
-
- Inchi: 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-5-9(15-4)8(12)7-13/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
- InChI Key: UVHQBZOMYULIOZ-DTWKUNHWSA-N
- SMILES: O(C)[C@@H]1CCN(C(=O)OC(C)(C)C)C[C@@H]1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- XLogP3: 0.3
- Topological Polar Surface Area: 64.8
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129008487-1g |
(3S,4R)-tert-Butyl 3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 97% | 1g |
$513.45 | 2023-09-02 | |
| Alichem | A129008487-5g |
(3S,4R)-tert-Butyl 3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 97% | 5g |
$1452.88 | 2023-09-02 | |
| Chemenu | CM391118-1g |
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 95%+ | 1g |
$855 | 2022-09-01 | |
| Chemenu | CM391118-5g |
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 95%+ | 5g |
$2561 | 2022-09-01 | |
| Chemenu | CM391118-10g |
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 95%+ | 10g |
$4285 | 2022-09-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4909-100MG |
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 95% | 100MG |
¥ 1,432.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4909-250MG |
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 95% | 250MG |
¥ 2,296.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4909-500MG |
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 95% | 500MG |
¥ 3,821.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4909-1G |
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 95% | 1g |
¥ 5,728.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4909-5G |
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate |
1864003-11-1 | 95% | 5g |
¥ 17,186.00 | 2023-04-14 |
tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate
Introduction to tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate (CAS No. 1864003-11-1)
Tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1864003-11-1, belongs to the piperidine class of heterocyclic amines, which are widely recognized for their structural versatility and biological activity. The presence of a tert-butyl group, along with specific stereochemical configurations at the 3S and 4R positions, contributes to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery and development.
The (3S,4R)-configuration of the piperidine ring is particularly noteworthy, as stereochemistry plays a crucial role in determining the biological efficacy and selectivity of many pharmacological agents. This specific arrangement has been the focus of several recent studies aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of related compounds. The methyl group at the 4-position enhances the solubility and metabolic stability of the molecule, while the carboxylate functionality at the 1-position allows for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.
In recent years, there has been growing interest in piperidine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown potential in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The amine group at the 3-position provides a site for hydrogen bonding interactions with biological targets, which is essential for achieving high affinity and selectivity. This feature has been exploited in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are key players in many disease pathways.
One of the most compelling aspects of tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate is its potential as a building block for more complex molecules. The combination of chiral purity, functional diversity, and metabolic stability makes it an attractive candidate for further medicinal chemistry exploration. Researchers have been exploring its utility in generating libraries of analogs for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. The compound’s structural features also make it amenable to modifications that could enhance its bioavailability, reduce toxicity, or improve target engagement.
The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and enantiopurity. Advances in asymmetric synthesis techniques have enabled more efficient production methods for enantiomerically pure piperidine derivatives like this one. These techniques often rely on chiral catalysts or auxiliaries that facilitate stereoselective transformations without generating significant byproducts. Such methodologies are critical for producing pharmaceutical-grade materials that meet stringent regulatory requirements.
Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity when designing novel therapeutics. Computational modeling and molecular dynamics simulations have been employed to predict how tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate interacts with potential biological targets at the atomic level. These computational approaches complement experimental efforts by providing insights into binding modes and affinity predictions before costly wet-lab synthesis is undertaken.
The compound’s potential applications extend beyond traditional small-molecule drug development. It has been explored as a precursor for peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacological properties such as enhanced stability or longer half-life. The rigid piperidine core provides a scaffold that can be modified to replicate key features of natural peptides without their inherent drawbacks.
The role of stereochemistry in determining biological outcomes cannot be overstated. The (3S)-configuration, in particular, has been associated with enhanced binding affinity in certain enzyme targets due to optimal spatial orientation of functional groups within active sites. This specificity underscores why compounds like tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate are so valuable; they represent carefully honed molecular architectures designed to interact selectively with disease-causing proteins or receptors.
In conclusion,tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate exemplifies how strategic molecular design can yield promising candidates for therapeutic intervention across multiple disease areas. Its unique structural features—comprising stereochemically defined piperidine rings modified with functional groups such as amine,methyl ether, tert-butyl side chains,and carboxylate moieties—make it an exceptionally versatile scaffold for medicinal chemistry innovation. As research continues into its applications,this compound will likely play an increasingly important role in shaping future treatments targeting some of humanity’s most pressing health challenges.
1864003-11-1 (tert-butyl (3S,4R)-3-amino-4-methoxypiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)